Cas no 2171982-68-4 ({8-phenyl-1,4-dioxaspiro4.5decan-2-yl}methanol)

• Product Name: {8-phenyl-1,4-dioxaspiro4.5decan-2-yl}methanol
• CAS No: 2171982-68-4
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 5938736
• PubChem ID: 165589605
• Update Time: 2025-06-13

{8-phenyl-1,4-dioxaspiro4.5decan-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {8-phenyl-1,4-dioxaspiro4.5decan-2-yl}methanol
• {8-phenyl-1,4-dioxaspiro[4.5]decan-2-yl}methanol
• EN300-1614568
• 2171982-68-4

• Inchi： 1S/C15H20O3/c16-10-14-11-17-15(18-14)8-6-13(7-9-15)12-4-2-1-3-5-12/h1-5,13-14,16H,6-11H2
• InChI Key： YDDFMSSWRCFZEQ-UHFFFAOYSA-N
• SMILES： O1C(CO)COC21CCC(C1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Additional information on {8-phenyl-1,4-dioxaspiro4.5decan-2-yl}methanol

Comprehensive Introduction to {8-phenyl-1,4-dioxaspiro[4.5]decan-2-yl}methanol (CAS No. 2171982-68-4)

{8-phenyl-1,4-dioxaspiro[4.5]decan-2-yl}methanol (CAS No. 2171982-68-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and functional methanol group. This compound belongs to the class of spiroketals, which are known for their stability and versatility in synthetic applications. The presence of a phenyl group at the 8-position and a dioxaspiro[4.5]decane framework makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science.

In recent years, the demand for spirocyclic compounds like {8-phenyl-1,4-dioxaspiro[4.5]decan-2-yl}methanol has surged, driven by their applications in medicinal chemistry and catalysis. Researchers are particularly interested in its potential as a building block for designing bioactive molecules, owing to its ability to mimic natural product scaffolds. The compound's CAS No. 2171982-68-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its methanol derivative functionality also opens doors for further chemical modifications, making it a hotspot for innovation.

One of the most discussed topics in the context of {8-phenyl-1,4-dioxaspiro[4.5]decan-2-yl}methanol is its role in green chemistry. With increasing emphasis on sustainable synthesis, this compound's spirocyclic core offers opportunities for developing eco-friendly catalysts and renewable materials. Its stability under various conditions makes it a candidate for high-performance polymers and advanced coatings, aligning with the global push toward environmentally benign technologies.

The pharmaceutical industry has also shown keen interest in CAS No. 2171982-68-4, as its structure is reminiscent of natural products with therapeutic potential. Questions often arise about its synthetic routes, purification methods, and scalability, which are critical for industrial adoption. Recent publications highlight its use in asymmetric synthesis and chiral auxiliaries, further solidifying its position as a multifunctional reagent.

From a technical perspective, the compound's physical properties, such as solubility and melting point, are frequently queried in scientific forums. Its spectroscopic data (e.g., NMR, IR) is well-documented, aiding in its identification and quality control. The long-tail keyword "synthesis of {8-phenyl-1,4-dioxaspiro[4.5]decan-2-yl}methanol" is a popular search term, reflecting the need for detailed protocols and optimization strategies.

In summary, {8-phenyl-1,4-dioxaspiro[4.5]decan-2-yl}methanol (CAS No. 2171982-68-4) is a highly versatile compound with broad applications in drug development, material science, and sustainable chemistry. Its unique structural features and functional groups make it a subject of ongoing research, addressing both academic and industrial challenges. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation innovations.